Cas no 2229681-28-9 (4-4-(trifluoromethyl)phenylpent-2-en-1-ol)

4-(4-(Trifluoromethyl)phenyl)pent-2-en-1-ol is a fluorinated organic compound featuring a phenyl group substituted with a trifluoromethyl moiety and an unsaturated pentenol chain. This structure imparts unique physicochemical properties, including enhanced lipophilicity and electron-withdrawing effects due to the trifluoromethyl group, making it valuable in synthetic chemistry and pharmaceutical applications. The presence of the conjugated double bond and hydroxyl group offers reactivity for further functionalization, such as oxidation or nucleophilic addition. Its trifluoromethylphenyl moiety may contribute to improved metabolic stability in bioactive molecules. The compound is typically used as an intermediate in the synthesis of more complex fluorinated derivatives, particularly in medicinal chemistry and materials science.
4-4-(trifluoromethyl)phenylpent-2-en-1-ol structure
2229681-28-9 structure
Product Name:4-4-(trifluoromethyl)phenylpent-2-en-1-ol
CAS No:2229681-28-9
MF:C12H13F3O
MW:230.226234197617
CID:6415786
PubChem ID:165691354
Update Time:2025-06-14

4-4-(trifluoromethyl)phenylpent-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-4-(trifluoromethyl)phenylpent-2-en-1-ol
    • 4-[4-(trifluoromethyl)phenyl]pent-2-en-1-ol
    • 2229681-28-9
    • EN300-1956969
    • Inchi: 1S/C12H13F3O/c1-9(3-2-8-16)10-4-6-11(7-5-10)12(13,14)15/h2-7,9,16H,8H2,1H3/b3-2+
    • InChI Key: BMRNVISWEPWQEU-NSCUHMNNSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(/C=C/CO)C)(F)F

Computed Properties

  • Exact Mass: 230.09184952g/mol
  • Monoisotopic Mass: 230.09184952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2Ų

4-4-(trifluoromethyl)phenylpent-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1956969-0.05g
4-[4-(trifluoromethyl)phenyl]pent-2-en-1-ol
2229681-28-9
0.05g
$900.0 2023-09-17
Enamine
EN300-1956969-0.1g
4-[4-(trifluoromethyl)phenyl]pent-2-en-1-ol
2229681-28-9
0.1g
$943.0 2023-09-17
Enamine
EN300-1956969-0.25g
4-[4-(trifluoromethyl)phenyl]pent-2-en-1-ol
2229681-28-9
0.25g
$985.0 2023-09-17
Enamine
EN300-1956969-0.5g
4-[4-(trifluoromethyl)phenyl]pent-2-en-1-ol
2229681-28-9
0.5g
$1027.0 2023-09-17
Enamine
EN300-1956969-1.0g
4-[4-(trifluoromethyl)phenyl]pent-2-en-1-ol
2229681-28-9
1g
$1070.0 2023-06-01
Enamine
EN300-1956969-2.5g
4-[4-(trifluoromethyl)phenyl]pent-2-en-1-ol
2229681-28-9
2.5g
$2100.0 2023-09-17
Enamine
EN300-1956969-5.0g
4-[4-(trifluoromethyl)phenyl]pent-2-en-1-ol
2229681-28-9
5g
$3105.0 2023-06-01
Enamine
EN300-1956969-10.0g
4-[4-(trifluoromethyl)phenyl]pent-2-en-1-ol
2229681-28-9
10g
$4606.0 2023-06-01
Enamine
EN300-1956969-1g
4-[4-(trifluoromethyl)phenyl]pent-2-en-1-ol
2229681-28-9
1g
$1070.0 2023-09-17
Enamine
EN300-1956969-5g
4-[4-(trifluoromethyl)phenyl]pent-2-en-1-ol
2229681-28-9
5g
$3105.0 2023-09-17

Additional information on 4-4-(trifluoromethyl)phenylpent-2-en-1-ol

Research Brief on 4-4-(Trifluoromethyl)phenylpent-2-en-1-ol (CAS: 2229681-28-9): Recent Advances and Applications

The compound 4-4-(trifluoromethyl)phenylpent-2-en-1-ol (CAS: 2229681-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of the trifluoromethyl group in enhancing the metabolic stability and bioavailability of small molecules. The presence of this group in 4-4-(trifluoromethyl)phenylpent-2-en-1-ol has been shown to improve its pharmacokinetic properties, making it a promising candidate for further investigation. Researchers have successfully synthesized this compound using a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective reduction to yield the desired alcohol.

In vitro studies have demonstrated that 4-4-(trifluoromethyl)phenylpent-2-en-1-ol exhibits moderate inhibitory activity against several key enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in various inflammatory diseases. These findings suggest that this compound could serve as a lead structure for the development of novel anti-inflammatory agents.

Further investigations into the mechanism of action of 4-4-(trifluoromethyl)phenylpent-2-en-1-ol have revealed its ability to modulate cellular signaling pathways. Preliminary data indicate that it may interact with specific protein targets involved in cell proliferation and apoptosis, opening new avenues for its application in oncology research. However, more detailed studies are required to fully elucidate its therapeutic potential and optimize its activity profile.

The compound's chemical stability and solubility have also been subjects of recent research. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to characterize its physicochemical properties. These studies have provided valuable insights into its behavior under various conditions, which are critical for its formulation and delivery in potential therapeutic applications.

In conclusion, 4-4-(trifluoromethyl)phenylpent-2-en-1-ol (CAS: 2229681-28-9) represents a promising scaffold for drug discovery, with demonstrated biological activity and favorable physicochemical properties. Future research should focus on optimizing its structure-activity relationships, exploring its therapeutic potential in disease models, and investigating its safety profile. The continued exploration of this compound may yield valuable contributions to the development of novel pharmaceutical agents.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd